Synthesis of hierarchical porous β-FeOOH catalysts in ionic liquid/water/CH2Cl2 ionogels†
Chemical Communications Pub Date: 2016-03-02 DOI: 10.1039/C5CC10213H
Abstract
The ionic liquid/water/CH2Cl2 ionogels were created for the first time, which were used to synthesize hierarchical porous β-FeOOH catalysts. The pore property and crystallinity could be tuned by the CH2Cl2 content in the ionogels. The as-synthesized β-FeOOH catalysts exhibited very high activity and stability for oxidation of benzylic carbons.
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